(4-Cyano-2-fluorophenylthio)thiophene

• Molecular Formula: C11H6FNS2
• Molecular Weight: 235.3 g/mol
• IUPAC Name: 3-fluoro-4-thiophen-2-ylsulfanylbenzonitrile
• InChI: InChI=1S/C11H6FNS2/c12-9-6-8(7-13)3-4-10(9)15-11-2-1-5-14-11/h1-6H
• InChI Key: JKEQMBADXQBAHU-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)SC2=C(C=C(C=C2)C#N)F

Description

(4-Cyano-2-fluorophenylthio)thiophene is a useful research compound. Its molecular formula is C11H6FNS2 and its molecular weight is 235.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium hydride (1.80 g 60% dispersion in oil, 0.045 mol) was washed with petroleum ether then suspended in freshly degassed DMF (50 ml). Thiophene thiol (5.22 g, 0.045 mol) was added dropwise under nitrogen and the mixture was stirred until gas evolution ceased. 3,4-Difluorobenzonitrile (5.0 g, 0.036 mol) was added portionwise and the mixture was refluxed about 1.5 hours, after which the mixture was cooled to room temperature. The reaction mixture was poured into cold H2O and extracted with 3×100 ml ether. The ether extracts were washed with water and brine, then treated with decolorizing carbon and magnesium sulfate. After filtration and evaporation of the solvent the residual (8.46 g) oil crystallized.